Cas no 97187-90-1 (3-Thiophenecarbonylchloride, 4-methyl-5-nitro-)

3-Thiophenecarbonylchloride, 4-methyl-5-nitro- structure
97187-90-1 structure
Product Name:3-Thiophenecarbonylchloride, 4-methyl-5-nitro-
CAS No:97187-90-1
MF:C6H4ClNO3S
MW:205.618859291077
CID:800858
PubChem ID:45081891
Update Time:2025-04-19

3-Thiophenecarbonylchloride, 4-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarbonylchloride, 4-methyl-5-nitro-
    • 3-Thiophenecarbonyl chloride, 4-methyl-5-nitro- (9CI)
    • 4-methyl-5-nitrothiophene-3-carbonyl chloride
    • 97187-90-1
    • SCHEMBL3060349
    • DTXSID40664928
    • Inchi: 1S/C6H4ClNO3S/c1-3-4(5(7)9)2-12-6(3)8(10)11/h2H,1H3
    • InChI Key: COPAYTISEOZXLA-UHFFFAOYSA-N
    • SMILES: ClC(C1=CSC(=C1C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 204.9600419g/mol
  • Monoisotopic Mass: 204.9600419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 91.1Ų
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